Cas no 51798-45-9 (Elastatinal)

Elastatinal is a potent and selective inhibitor of elastase, a proteolytic enzyme that degrades elastin and other extracellular matrix proteins. This cyclic peptide, derived from microbial sources, exhibits high specificity for pancreatic and neutrophil elastases, making it a valuable tool for studying elastase-mediated physiological and pathological processes. Its mechanism involves competitive inhibition by mimicking the substrate's transition state, effectively blocking elastase activity at low micromolar concentrations. Elastatinal's stability in aqueous solutions and resistance to nonspecific proteolysis enhance its utility in biochemical assays and research applications. It is particularly useful in investigations of tissue remodeling, inflammation, and diseases such as emphysema and chronic obstructive pulmonary disease (COPD), where elastase activity plays a critical role.
Elastatinal structure
Elastatinal structure
Product Name:Elastatinal
CAS No:51798-45-9
MF:C21H35N7O8
MW:513.544704675674
MDL:MFCD00151180
CID:371437
PubChem ID:24894375
Update Time:2025-07-02

Elastatinal Chemical and Physical Properties

Names and Identifiers

    • Elastatinal
    • elastatinal from microbial source
    • Leu-co-cpd-Gln-Ala-h
    • (2S)-2-[(4S)-2-Amino-1,4,5,6-tetrahydro4-pyrimidinyl]-N-[[[(1S)-1-carboxy-3-methylbutyl]amino]carbonyl]glycyl-N1-[(1S)-1-methyl-2-oxoethyl-L-glutamamide
    • (2S)-2-[(4S)-2-Amino-3,4,5,6-tetrahydro-4-pyrimidinyl]-N-[[[(1S)-1-carboxy-3-methylbutyl]amino]carbonyl]glycyl-N1-[(1S)-1-methyl-2-oxoethyl]-L-glutamamide
    • N-[-N-ALPHA-CARBONYL-CPD-GLN-ALA-AL]-LEU
    • L-2-(2-amino-1,4,5,6-tetrahydro-4-pyrimidinyl)-N-[[(1-carboxy-3-methylbutyl)amino]carbonyl]glycyl-N1-(1-methyl-2-oxoethyl)-L-glutamamide, stereoisomer
    • L-Glutamamide, (2S)-2-(4S)-2-amino-1,4,5,6-tetrahydro-4-pyrimidinyl-N-(1S)-1-carboxy-3-methylbutylaminocarbonylglycyl-N1-(1S)-1-methyl-2-oxoethyl-
    • AIDS-006470
    • Nα-[2-(2-Amino-1,4,5,6-tetrahydropyrimidin-4-yl)-N-[[(1-carboxy-3-methylbutyl)amino]carbonyl]-L-glycyl]-N1-(1-methyl-2-oxoethyl)-L-glutaminamide
    • SCHEMBL21481080
    • DTXSID60966118
    • 7,7-Dichloro-1-methylbicyclo[3.2.0]heptan-6-one
    • N-[{[2-({1,5-Dihydroxy-5-imino-1-[(1-oxopropan-2-yl)imino]pentan-2-yl}imino)-2-hydroxy-1-(2-imino-1,3-diazinan-4-yl)ethyl]amino}(hydroxy)methylidene]leucine
    • CHEMBL4790831
    • MDL: MFCD00151180
    • Inchi: 1S/C21H35N7O8/c1-10(2)8-14(19(34)35)27-21(36)28-16(12-6-7-23-20(22)26-12)18(33)25-13(4-5-15(30)31)17(32)24-11(3)9-29/h9-14,16H,4-8H2,1-3H3,(H,24,32)(H,25,33)(H,30,31)(H,34,35)(H3,22,23,26)(H2,27,28,36)/t11-,12-,13-,14-,16?/m0/s1
    • InChI Key: VUHURLPSXMYCJF-MBUIVYBYSA-N
    • SMILES: C(N[C@@H](C)C=O)(=O)[C@H](CCC(O)=O)NC(=O)C([C@@H]1CCN=C(N)N1)NC(N[C@H](C(O)=O)CC(C)C)=O
    • BRN: 873543

Computed Properties

  • Exact Mass: 496.27600
  • Monoisotopic Mass: 512.27069552g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 8
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 36
  • Rotatable Bond Count: 14
  • Complexity: 863
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 144
  • XLogP3: -2.6
  • Topological Polar Surface Area: 247

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.49±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: NA
  • Solubility: Slightly soluble (1.3 g/l) (25 º C),
  • PSA: 224.47000
  • LogP: 0.62920
  • Solubility: Soluble in water

Elastatinal Security Information

Elastatinal Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
E501008-1mg
Elastatinal
51798-45-9
1mg
$ 98.00 2023-09-07
TRC
E501008-2.5mg
Elastatinal
51798-45-9
2.5mg
$ 218.00 2023-09-07
TRC
E501008-5mg
Elastatinal
51798-45-9
5mg
$ 385.00 2023-09-07
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
E920945-5mg
Elastatinal
51798-45-9 microbial
5mg
¥1,716.00 2022-01-14
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci20624-5mg
Elastatinal
51798-45-9 98%
5mg
¥1011.00 2023-09-09
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci20624-10mg
Elastatinal
51798-45-9 98%
10mg
¥1928.00 2023-09-09
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci20624-25mg
Elastatinal
51798-45-9 98%
25mg
¥4161.00 2023-09-09
abcr
AB348738-5 mg
Elastatinal
51798-45-9
5mg
€142.20 2022-06-10
Biosynth
IEL-4064-25 mg
Elastatinal
51798-45-9
25mg
$269.25 2023-01-04
Biosynth
IEL-4064-100 mg
Elastatinal
51798-45-9
100MG
$895.00 2023-01-04

Additional information on Elastatinal

Recent Advances in Elastatinal (51798-45-9) Research: A Comprehensive Review

Elastatinal (CAS: 51798-45-9), a potent elastase inhibitor, has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research briefing provides an in-depth analysis of the latest findings related to Elastatinal, focusing on its biochemical properties, mechanisms of action, and emerging applications in disease treatment. The compound's unique ability to selectively inhibit elastase enzymes positions it as a promising candidate for addressing conditions such as chronic obstructive pulmonary disease (COPD), emphysema, and certain inflammatory disorders.

Recent studies have elucidated the structural basis of Elastatinal's inhibitory activity. X-ray crystallography and molecular dynamics simulations have revealed that the compound forms stable complexes with human neutrophil elastase (HNE) through specific hydrogen bonding and hydrophobic interactions. These structural insights are crucial for the rational design of next-generation elastase inhibitors with improved potency and selectivity. Notably, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that Elastatinal derivatives with modified P1' residues exhibit enhanced binding affinity while maintaining low cytotoxicity.

The pharmacological profile of Elastatinal has been further characterized in several preclinical models. In a murine model of acute lung injury, intraperitoneal administration of Elastatinal (10 mg/kg) significantly reduced neutrophil infiltration and pro-inflammatory cytokine levels (TNF-α, IL-6) by approximately 60-70% compared to control groups. These findings, reported in the European Journal of Pharmacology, suggest that Elastatinal's anti-inflammatory effects extend beyond its direct enzyme inhibition, possibly through modulation of neutrophil activation pathways.

Innovative drug delivery approaches for Elastatinal have emerged as a key research focus. A 2024 study in Biomaterials Science explored the development of nanoparticle-encapsulated Elastatinal formulations, which demonstrated improved pharmacokinetic properties and tissue targeting efficiency. The PEGylated liposomal formulation showed a 3.5-fold increase in plasma half-life and enhanced accumulation in lung tissues, addressing previous challenges related to the compound's rapid clearance. This technological advancement could significantly enhance the clinical translation potential of Elastatinal-based therapies.

Emerging applications of Elastatinal in dermatology and wound healing have been reported in recent literature. Research published in Experimental Dermatology revealed that topical application of Elastatinal hydrogel (0.5% w/w) accelerated wound closure in diabetic mice by approximately 40% through dual mechanisms: protecting extracellular matrix components from elastase-mediated degradation and stimulating fibroblast migration. These findings open new avenues for developing Elastatinal-based formulations for chronic wound management, particularly in patients with diabetes or vascular insufficiency.

Despite these promising developments, challenges remain in the clinical development of Elastatinal. Recent pharmacokinetic studies highlight the need for further optimization of the compound's oral bioavailability, which currently stands at less than 15% in rodent models. Additionally, the potential for off-target effects on other serine proteases requires careful evaluation in future toxicity studies. Ongoing research efforts are focusing on prodrug strategies and structural modifications to address these limitations while preserving the compound's therapeutic efficacy.

In conclusion, the body of research surrounding Elastatinal (51798-45-9) continues to expand, revealing new therapeutic possibilities and technical innovations. From its well-characterized elastase inhibition to its emerging roles in inflammation modulation and tissue repair, Elastatinal represents a versatile scaffold for drug development. The integration of advanced delivery systems and structure-activity relationship studies promises to overcome current limitations, potentially positioning this compound for clinical evaluation in the coming years. Continued investigation into its molecular mechanisms and therapeutic potential will be essential for fully realizing its value in precision medicine approaches.

Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.